Cas no 1339418-46-0 (4-Methyl-2-propoxypyridin-3-amine)

4-Methyl-2-propoxypyridin-3-amine is a pyridine derivative characterized by its amine and propoxy functional groups at the 3- and 2-positions, respectively, along with a methyl substituent at the 4-position. This compound serves as a versatile intermediate in organic synthesis and pharmaceutical research, particularly in the development of heterocyclic compounds. Its structural features, including the electron-donating propoxy group and reactive amine moiety, enhance its utility in nucleophilic substitution and coupling reactions. The methyl group further influences steric and electronic properties, making it valuable for fine-tuning molecular interactions. Suitable for controlled reactions, it offers synthetic flexibility in medicinal chemistry and material science applications.
4-Methyl-2-propoxypyridin-3-amine structure
1339418-46-0 structure
Product Name:4-Methyl-2-propoxypyridin-3-amine
CAS No:1339418-46-0
MF:C9H14N2O
MW:166.220262050629
CID:5704746
PubChem ID:64237871
Update Time:2025-05-19

4-Methyl-2-propoxypyridin-3-amine Chemical and Physical Properties

Names and Identifiers

    • AKOS013558638
    • 4-methyl-2-propoxypyridin-3-amine
    • EN300-1294859
    • 1339418-46-0
    • 3-Pyridinamine, 4-methyl-2-propoxy-
    • 4-Methyl-2-propoxypyridin-3-amine
    • Inchi: 1S/C9H14N2O/c1-3-6-12-9-8(10)7(2)4-5-11-9/h4-5H,3,6,10H2,1-2H3
    • InChI Key: DWTBZLXIHRBMIF-UHFFFAOYSA-N
    • SMILES: O(C1C(=C(C)C=CN=1)N)CCC

Computed Properties

  • Exact Mass: 166.110613074g/mol
  • Monoisotopic Mass: 166.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 48.1Ų

Experimental Properties

  • Density: 1.050±0.06 g/cm3(Predicted)
  • Boiling Point: 293.8±35.0 °C(Predicted)
  • pka: 5.69±0.30(Predicted)

4-Methyl-2-propoxypyridin-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1294859-0.05g
4-methyl-2-propoxypyridin-3-amine
1339418-46-0
0.05g
$624.0 2023-05-27
Enamine
EN300-1294859-0.1g
4-methyl-2-propoxypyridin-3-amine
1339418-46-0
0.1g
$653.0 2023-05-27
Enamine
EN300-1294859-0.25g
4-methyl-2-propoxypyridin-3-amine
1339418-46-0
0.25g
$683.0 2023-05-27
Enamine
EN300-1294859-0.5g
4-methyl-2-propoxypyridin-3-amine
1339418-46-0
0.5g
$713.0 2023-05-27
Enamine
EN300-1294859-1.0g
4-methyl-2-propoxypyridin-3-amine
1339418-46-0
1g
$743.0 2023-05-27
Enamine
EN300-1294859-2.5g
4-methyl-2-propoxypyridin-3-amine
1339418-46-0
2.5g
$1454.0 2023-05-27
Enamine
EN300-1294859-5.0g
4-methyl-2-propoxypyridin-3-amine
1339418-46-0
5g
$2152.0 2023-05-27
Enamine
EN300-1294859-10.0g
4-methyl-2-propoxypyridin-3-amine
1339418-46-0
10g
$3191.0 2023-05-27
Enamine
EN300-1294859-50mg
4-methyl-2-propoxypyridin-3-amine
1339418-46-0
50mg
$348.0 2023-09-30
Enamine
EN300-1294859-100mg
4-methyl-2-propoxypyridin-3-amine
1339418-46-0
100mg
$364.0 2023-09-30

Additional information on 4-Methyl-2-propoxypyridin-3-amine

Chemical Profile of 4-Methyl-2-propoxypyridin-3-amine (CAS No. 1339418-46-0)

4-Methyl-2-propoxypyridin-3-amine, identified by its Chemical Abstracts Service (CAS) number 1339418-46-0, is a significant compound in the realm of chemical and pharmaceutical research. This pyridine derivative exhibits a unique structural framework that has garnered attention for its potential applications in medicinal chemistry and synthetic organic chemistry. The compound's molecular structure, featuring a methyl group at the 4-position and an isopropoxy group at the 2-position of the pyridine ring, combined with an amine functional group at the 3-position, contributes to its distinct chemical properties and reactivity patterns.

The chemical properties of 4-Methyl-2-propoxypyridin-3-amine make it a versatile intermediate in the synthesis of more complex molecules. Its pyridine core is known for its ability to participate in various hydrogen bonding interactions, which can influence its solubility and binding affinity in biological systems. The presence of the amine group further enhances its reactivity, allowing for further functionalization through processes such as acylation, alkylation, and condensation reactions. These attributes have positioned it as a valuable building block in the development of novel pharmaceutical agents.

In recent years, there has been growing interest in exploring the pharmacological potential of 4-Methyl-2-propoxypyridin-3-amine and related derivatives. The compound's structural motif is reminiscent of several bioactive molecules that have shown promise in preclinical studies. For instance, pyridine derivatives are frequently investigated for their roles as kinase inhibitors, due to the ability of the pyridine ring to mimic ATP binding pockets in enzymes. The specific substitution pattern in 4-Methyl-2-propoxypyridin-3-amine may confer unique selectivity profiles, making it a candidate for targeting specific enzymatic pathways.

One of the most compelling areas of research involving 4-Methyl-2-propoxypyridin-3-amine is its application in the development of small-molecule inhibitors for therapeutic purposes. Studies have indicated that modifications to the pyridine core can significantly alter binding affinities and metabolic stability, critical factors for drug efficacy and safety. The isopropoxy group, in particular, has been noted to enhance lipophilicity, which can improve oral bioavailability—a crucial parameter for clinical success. This balance between hydrophilicity and lipophilicity is often a key consideration in drug design.

The synthetic pathways for preparing 4-Methyl-2-propoxypyridin-3-amine have also been subjects of interest among synthetic chemists. Traditional methods often involve multi-step sequences starting from readily available pyridine precursors. Recent advances in catalytic processes have enabled more efficient and scalable synthesis routes, reducing waste and improving yields. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce the propoxy moiety with high precision. Such innovations not only streamline production but also open doors for further derivatization efforts.

From a biological activity perspective, preliminary investigations into 4-Methyl-2-propoxypyridin-3-amine have revealed intriguing interactions with certain biological targets. While comprehensive pharmacological profiling is still under development, early data suggest that this compound may exhibit modulatory effects on pathways relevant to inflammation and cell signaling. These findings align with broader trends in medicinal chemistry where natural product-inspired scaffolds are being leveraged to discover new therapeutic entities. The amine functionality at the 3-position is particularly noteworthy, as it can serve as a point for interaction with nucleophilic residues on protein surfaces.

The role of computational chemistry in optimizing derivatives of 4-Methyl-2-propoxypyridin-3-amine cannot be overstated. Molecular modeling techniques allow researchers to predict binding modes and affinity scores before experimental validation, significantly reducing time-to-discovery. Furthermore, virtual screening methods enable high-throughput evaluation of large compound libraries against target proteins or enzymes. This synergy between experimental synthesis and computational analysis has accelerated progress in identifying lead compounds for further development.

In conclusion,4-Methyl-2-propoxypyridin-3-amine (CAS No. 1339418-46-0) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. Its versatility as a synthetic intermediate combined with emerging data on its pharmacological relevance underscores its importance in modern drug discovery efforts. As methodologies continue to evolve—both in synthesis and biological evaluation—the future looks bright for leveraging compounds like this one to address unmet medical needs.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd